N-[(4-fluorophenyl)methyl]-4-phenyl-1,3-thiazol-2-amine

• IUPAC Name: N-[(4-fluorophenyl)methyl]-4-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H13FN2S/c17-14-8-6-12(7-9-14)10-18-16-19-15(11-20-16)13-4-2-1-3-5-13/h1-9,11H,10H2,(H,18,19)
• InChI Key: LTQSQISCIOMWBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NCC3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2S
• Molecular Weight: 284.4 g/mol

Description

“N-[(4-fluorophenyl)methyl]-4-phenyl-1,3-thiazol-2-amine” is a chemical compound with the molecular weight of 284.36.

Molecular Structure Analysis

The IUPAC name for this compound is N-(4-fluorobenzyl)-4-phenyl-1,3-thiazol-2-amine. The InChI code is 1S/C16H13FN2S/c17-14-8-6-12(7-9-14)10-18-16-19-15(11-20-16)13-4-2-1-3-5-13/h1-9,11H,10H2,(H,18,19).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 284.36. Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the resources.

Scientific Research Applications

Antibacterial Activity

The compound’s in vitro antibacterial activity has been investigated against Staphylococcus aureus and Chromobacterium violaceum . .

Anticancer Potential

Thiazole derivatives have shown promise in cancer research. While specific studies on this compound are limited, its structural features suggest potential as an anticancer agent. .

Anti-HIV Activity

Thiazole scaffolds have contributed to the development of antiretroviral drugs. Although not directly studied for HIV, compounds with similar structures have demonstrated efficacy against HIV infections. .

Anti-Inflammatory Properties

The presence of chlorine in low molecular weight compounds can influence biological activity. Similar derivatives have been studied as anti-inflammatory agents. .

Drug Resistance Mitigation

Efforts have been made to combat antimicrobial and anticancer drug resistance. Novel derivatives, including those related to this compound, are explored for their pharmacological activities. .

Other Applications

While the above areas highlight its potential, researchers may explore additional applications. Thiazole compounds have been linked to treatments for hypertension, allergies, and schizophrenia. .

Mechanism of Action

Target of Action

It is structurally similar to certain compounds that targetCarbonic Anhydrase 2 . Carbonic Anhydrases are a family of enzymes that catalyze the rapid conversion of carbon dioxide to bicarbonate and protons, a reaction that occurs rather slowly in the absence of a catalyst.

Mode of Action

Based on its structural similarity to other compounds, it may interact with its target enzyme or receptor, leading to changes in the biochemical processes within the cell .

Biochemical Pathways

Given its potential target, it may influence pathways involving carbon dioxide and bicarbonate conversion, which play crucial roles in maintaining ph balance and transporting carbon dioxide out of tissues .

Pharmacokinetics

Similar compounds are known to have varying degrees of solubility, volatility, and persistence in biological systems .

Result of Action

Based on its potential target, it may influence cellular ph regulation and carbon dioxide transport .